3-Butoxy-4-cyanobenzenesulfonyl chloride
Cat. No. B1405483
Key on ui cas rn:
942199-54-4
M. Wt: 273.74 g/mol
InChI Key: RPKLOCKDPWMQRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08470848B2
Procedure details
The titled compound was prepared analogously to 4-cyano-3-ethoxy-benzenesulfonyl chloride (Intermediate 127c) by replacing bromoethane with 1-bromobutane.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[CH:8]=[CH:7][C:6]([S:9]([Cl:12])(=[O:11])=[O:10])=[CH:5][C:4]=1[O:13][CH2:14][CH3:15])#[N:2].Br[CH2:17][CH2:18]CC>>[CH2:14]([O:13][C:4]1[CH:5]=[C:6]([S:9]([Cl:12])(=[O:11])=[O:10])[CH:7]=[CH:8][C:3]=1[C:1]#[N:2])[CH2:15][CH2:17][CH3:18]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(#N)C1=C(C=C(C=C1)S(=O)(=O)Cl)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(#N)C1=C(C=C(C=C1)S(=O)(=O)Cl)OCC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(CCC)OC=1C=C(C=CC1C#N)S(=O)(=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
